Cas no 1125474-25-0 (Methyl 4-(tetrahydro-2H-pyran-4-yloxy)benzoate)
1125474-25-0 structure
Product Name:Methyl 4-(tetrahydro-2H-pyran-4-yloxy)benzoate
CAS No:1125474-25-0
MF:C13H16O4
MW:236.263744354248
CID:2116670
PubChem ID:57770570
Update Time:2024-03-01
Methyl 4-(tetrahydro-2H-pyran-4-yloxy)benzoate Chemical and Physical Properties
Names and Identifiers
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- methyl 4-(tetrahydro-2H-pyran-4-yloxy)benzoate
- XWOSIRUTIOITAV-UHFFFAOYSA-N
- methyl 4-((tetrahydro-2H-pyran-4-yl)oxy)benzoate
- Methyl 4-(tetrahydro-2H-pyran-4-yloxy)benzoate
-
- Inchi: 1S/C13H16O4/c1-15-13(14)10-2-4-11(5-3-10)17-12-6-8-16-9-7-12/h2-5,12H,6-9H2,1H3
- InChI Key: XWOSIRUTIOITAV-UHFFFAOYSA-N
- SMILES: O1CCC(CC1)OC1C=CC(C(=O)OC)=CC=1
Computed Properties
- Exact Mass: 236.10485899g/mol
- Monoisotopic Mass: 236.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 44.8
Methyl 4-(tetrahydro-2H-pyran-4-yloxy)benzoate Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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